6',7'-Epoxyrotenone

• CAS No.: 36375-25-4
• Molecular Formula: C23H22O7
• Molecular Weight: 410.4 g/mol
• IUPAC Name: 16,17-dimethoxy-6-(2-methyloxiran-2-yl)-2,7,20-trioxapentacyclo[11.8.0.03,11.04,8.014,19]henicosa-3(11),4(8),9,14,16,18-hexaen-12-one
• InChI: InChI=1S/C23H22O7/c1-23(10-28-23)19-7-13-14(29-19)5-4-11-21(24)20-12-6-16(25-2)17(26-3)8-15(12)27-9-18(20)30-22(11)13/h4-6,8,18-20H,7,9-10H2,1-3H3
• InChI Key: FDCSARIFDWFXCU-UHFFFAOYSA-N
• SMILES: CC1(CO1)C2CC3=C(O2)C=CC4=C3OC5COC6=CC(=C(C=C6C5C4=O)OC)OC
• Synonyms: 6',7'-epoxyrotenone

Description

6',7'-Epoxyrotenone is an oxidized derivative of rotenone, a naturally occurring isoflavonoid with insecticidal properties. It is synthesized through stereoselective epoxidation of rotenone’s 6',7'-double bond, resulting in a strained epoxy ring system . This compound is also a major photodegradation product of rotenone, formed under UV light exposure (Figure 1.4 in ) . Its structure includes a chromeno[3,4-b]furo[2,3-h]chromenone backbone with a 6',7'-epoxide group, and its stereochemistry is defined as (6aβ,12aβ) at the B/C ring juncture .

Key synthetic routes involve:

• Epoxidation of rotenone: Using peracids or oxidative conditions to introduce the epoxy group at the 6',7'-position .
• Photodegradation: UV irradiation of rotenone leads to 6',7'-Epoxyrotenone as a stable intermediate, alongside dehydrorotenone and rotenolones .

Comparison with Similar Compounds

Comparison with Similar Compounds

Structural and Functional Group Differences

The table below highlights structural distinctions between 6',7'-Epoxyrotenone and related rotenone derivatives:

Compound	Structural Feature	Synthesis Route	Stability	Biological Activity
6',7'-Epoxyrotenone	6',7'-epoxide ring	Epoxidation of rotenone; photodegradation	Stable under UV light	Reduced insecticidal activity vs. rotenone
8'-Hydroxyrotenone	Hydroxyl group at C8'	Hydroxylation of rotenone	Prone to oxidation	Moderate antifeedant activity
5'-Hydroxyrotenone	Hydroxyl group at C5'	Microbial oxidation	Sensitive to enzymatic degradation	Unknown
Dehydrorotenone	Loss of H2O from 12aβ-OH	Acid-catalyzed dehydration of rotenone	Highly reactive	Retains insecticidal properties
12aβ-Rotenolone	Ketone at C12a; hydroxyl at C6'	Photolysis or oxidation of rotenone	Oxidatively stable	Inactive as an insecticide

Key Observations

Stereochemical Complexity: Unlike hydroxy derivatives (e.g., 8'-hydroxyrotenone), 6',7'-Epoxyrotenone’s rigid epoxy ring imposes distinct conformational constraints, altering its interaction with biological targets .

Synthetic Accessibility : Epoxidation is more efficient than hydroxylation, which often requires harsh reagents or microbial systems .

Stability: The epoxy group enhances photostability compared to dehydrorotenone, which readily undergoes further degradation .

Biological Activity: The epoxy group reduces binding affinity to mitochondrial Complex I, diminishing insecticidal potency relative to rotenone .

Analytical Characterization

• ORD/NMR: The (6aβ,12aβ) configuration of 6',7'-Epoxyrotenone is confirmed via optical rotatory dispersion (ORD) and nuclear Overhauser effect (NOE) NMR experiments .
• MS/IR: Epoxyrotenone shows a molecular ion peak at m/z 412 (C23H20O7) and IR absorption at 1260 cm⁻¹ (epoxide C-O stretch) .